5-Bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Specification

• CAS No.: 1135283-57-6
• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 5-bromo-6-cyclopropyl-2-oxo-1H-pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C9H7BrN2O/c10-7-3-6(4-11)9(13)12-8(7)5-1-2-5/h3,5H,1-2H2,(H,12,13)
• Standard InChI Key: GAHGJKPNUCANQV-UHFFFAOYSA-N
• SMILES: C1CC1C2=C(C=C(C(=O)N2)C#N)Br
• Canonical SMILES: C1CC1C2=C(C=C(C(=O)N2)C#N)Br

Introduction

Chemical Structure and Properties

5-Bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, as the name suggests, contains a pyridine ring system with several functional groups attached. The compound features a bromine atom at the 5-position, a cyclopropyl group at the 6-position, a carbonyl oxygen (oxo) at the 2-position, and a carbonitrile group at the 3-position of the pyridine ring. This structural arrangement creates a dihydropyridine core with significant potential for chemical reactivity and biological interactions.

Physical and Chemical Properties

The compound exhibits specific physicochemical properties that are important for its characterization and potential applications. The basic properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of 5-Bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Property	Value
Molecular Formula	C₉H₇BrN₂O
Molecular Weight	239.06868 g/mol
MDL Number	MFCD11841020
Physical State	Solid (presumed based on similar compounds)
Color	Not specified in available data
Solubility	Expected to be soluble in organic solvents such as DMSO and DMF

The molecular formula C₉H₇BrN₂O indicates the presence of 9 carbon atoms, 7 hydrogen atoms, 1 bromine atom, 2 nitrogen atoms, and 1 oxygen atom. The compound's relatively high molecular weight of 239.06868 g/mol is largely influenced by the presence of the bromine atom, which has a significant atomic weight.

Structural Characteristics

The structural characteristics of 5-bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile are noteworthy due to the combination of specific functional groups:

• The pyridine ring serves as the basic scaffold and contributes to the compound's aromaticity.

• The bromine substituent at position 5 may enhance the compound's reactivity in specific chemical transformations.

• The cyclopropyl group at position 6 contributes a strained three-membered ring that can influence the compound's reactivity and biological properties.

• The 2-oxo (carbonyl) group creates a lactam-like structure within the pyridine ring.

• The nitrile group (-CN) at position 3 introduces a polar functionality that can participate in various chemical reactions.

These structural features bear some resemblance to components found in other biologically active compounds. For example, the 2-oxo-1,2-dihydropyridine-3-carbonitrile structural motif is present in the compound 6-(5-Bromo-2-hydroxyphenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile (TCS PIM-1 1), which has been studied for its biological properties.

Synthesis and Preparation

Applications and Research

Pharmaceutical Relevance

Compounds containing the 2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold have been investigated for various pharmaceutical applications. For instance, the structurally related compound 6-(5-Bromo-2-hydroxyphenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile (TCS PIM-1 1) is mentioned in the search results, suggesting potential biological activity.

Brominated heterocyclic compounds often serve as important intermediates in medicinal chemistry due to their ability to participate in various coupling reactions, allowing for further structural elaboration and optimization of biological properties. The presence of the cyclopropyl group may also contribute to specific biological activities, as cyclopropyl-containing compounds have shown utility in pharmaceutical research.

Synthetic Building Block

5-Bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile could potentially serve as a valuable building block in organic synthesis. The bromine substituent provides a reactive site for various metal-catalyzed coupling reactions (e.g., Suzuki, Stille, or Negishi couplings), which could enable the construction of more complex molecules. The nitrile group could be transformed into other functional groups such as carboxylic acids, amides, or amines, offering additional synthetic versatility.

Supplier	Contact Information	Country
Wuhan Chemwish Technology Co., Ltd	Tel: 86-027-67849912, Email: sales@chemwish.com	China

The commercial availability of this compound suggests that it has some level of demand, potentially for research purposes, synthetic applications, or pharmaceutical development. The limited number of suppliers might indicate that the compound has specialized applications rather than broad industrial use.

Structural Comparisons with Related Compounds

To better understand the potential properties and applications of 5-bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, it is useful to compare it with structurally related compounds.

Comparison with Similar Pyridine Derivatives

The search results mention several other brominated heterocyclic compounds that share some structural similarities with our target compound:

• 5-Bromo-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS: 1190321-59-5): This compound contains a bromine at the 5-position of a pyridine-containing scaffold, similar to our target compound, but differs in other structural features.

• 6-(5-Bromo-2-hydroxyphenyl)-2-oxo-4-phenyl-1,2-dihydropyridine-3-carbonitrile (CAS: 491871-58-0): This compound shares the 2-oxo-1,2-dihydropyridine-3-carbonitrile core with our target compound but has different substituents at positions 4 and 6.

• 5-bromo-2-chloropyrimidine (CAS: 32779-36-5): While this is a pyrimidine rather than a pyridine derivative, it demonstrates the potential reactivity and applications of brominated heterocycles in general.

These structural comparisons suggest that 5-bromo-6-cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile belongs to a broader class of brominated nitrogen-containing heterocycles that have applications in synthetic organic chemistry and potentially in medicinal chemistry research.